N-Nitroso Teneligliptin

• Molecular Formula: C22H29N7O2S
• Molecular Weight: 455.6 g/mol
• InChI: InChI=1S/C22H29N7O2S/c1-17-13-21(29(23-17)18-5-3-2-4-6-18)26-9-7-25(8-10-26)19-14-20(28(15-19)24-31)22(30)27-11-12-32-16-27/h2-6,13,19-20H,7-12,14-16H2,1H3/t19-,20-/m0/s1
• InChIKey: IYENZLVIPPWVGL-PMACEKPBSA-N

N-Nitroso Teneligliptin Reference Standard

N-Nitroso Teneligliptin (CAS N/A; molecular formula C22H29N7O2S; molecular weight 455.6 g/mol) is an N-nitroso drug substance-related impurity (NDSRI) derived from the secondary amine moiety of the DPP-4 inhibitor teneligliptin [1]. As a highly characterized nitrosamine reference standard, it serves as a critical analytical tool for establishing detection limits, quantifying impurity levels, and ensuring trace nitroso impurities in teneligliptin-containing pharmaceutical products remain within FDA and EMA safety limits [2].

Nitrosamine impurity reference standard for teneligliptin

LC-MS/MS or HPLC-UV method development and validation

Supports ANDA/NDA nitrosamine risk assessment workflow

• [1] SynZeal. N-Nitroso Teneligliptin Product Page. CAS: NA, Cat No: SZ-T009023, Molecular Formula: C22H29N7O2S, Molecular Weight: 455.6 g/mol. View Source
• [2] Veeprho. N-Nitroso Teneligliptin Product Page. Catalogue No.: VE0010120. View Source

Why N-Nitroso Teneligliptin Cannot Be Substituted

Nitrosamine drug substance-related impurities (NDSRIs) are structurally specific to their parent API; the N-nitroso moiety is attached at a defined secondary amine position unique to each DPP-4 inhibitor scaffold [1]. Consequently, an N-nitroso impurity from vildagliptin (MW 332.4 g/mol, C17H24N4O3) or sitagliptin (MW 221.1 g/mol for the core nitrosamine fragment, C6H6F3N5O) cannot serve as a valid analytical surrogate for N-Nitroso Teneligliptin (MW 455.6 g/mol, C22H29N7O2S) in chromatographic method development, system suitability testing, or impurity fate-and-purge studies [2]. Regulatory guidance under ICH M7 and the CPCA framework requires that the reference standard employed for quantification be structurally identical to the impurity being monitored; cross-API substitution compromises method specificity, accuracy, and regulatory defensibility of ANDA/NDA submissions [3].

N-Nitroso Teneligliptin

N-Nitroso Vildagliptin

Different scaffold and mass; may compromise LC-MS method accuracy

N-Nitroso Teneligliptin

N-Nitroso Sitagliptin core

Mass mismatch >2×; retention and ionization may not represent target impurity

N-Nitroso Teneligliptin

Any other DPP-4 NDSRI surrogate

Regulatory guidance requires identical structure; cross-API surrogates may lack defensibility

• [1] Veeprho. N-Nitroso Teneligliptin Product Page. States: 'N-Nitroso Teneligliptin is an N-nitroso derivative of the secondary amine present in Teneligliptin.' View Source
• [2] ChemWhat. N-Nitroso Sitagliptin Impurity. CAS: 2892260-32-9, Molecular Formula: C6H6F3N5O, Molecular Weight: 221.1 g/mol. Evitachem. N-Nitroso Vildagliptin. Molecular Formula: C17H24N4O3, Molecular Weight: 332.4 g/mol. View Source
• [3] Ponting DJ et al. Control of N-nitrosamine impurities in drug products: Progressing the current CPCA framework and supporting the derivation of robust compound specific acceptable intakes. Regul Toxicol Pharmacol. 2025 Feb;156:105762. doi: 10.1016/j.yrtph.2024.105762. PMID: 39662665. View Source

N-Nitroso Teneligliptin vs. Closest NDSRI Analogs

Certified HPLC Purity Specification

N-Nitroso Teneligliptin is supplied with a certified HPLC purity specification of NLT 98% (≥98%), as documented in its Certificate of Analysis (COA) . This purity level is comparable to or exceeds that of N-Nitroso Vildagliptin (≥98% purity by HPLC) and is substantially higher than N-Nitroso Sitagliptin EP Impurity FP-A, which is specified at ≥95% HPLC purity as a diastereomeric mixture . The NLT 98% specification ensures that the reference standard contributes minimal additional uncertainty to quantitative impurity assays, a critical factor when measuring NDSRIs at trace levels near the regulatory acceptable intake limits.

HPLC Purity

Specification review

NLT 98% (≥98%) by HPLC; potency corrected for water content (KF/TGA)

Reduces systematic error in trace impurity quantification

≥3 percentage points higher than N-Nitroso Sitagliptin EP Impurity (≥95%)

Evidence Dimension	Certified HPLC Purity Specification
Target Compound Data	NLT 98% (≥98%) by HPLC; potency calculation includes correction for water content by KF/TGA
Comparator Or Baseline	N-Nitroso Vildagliptin: ≥98% by HPLC ; N-Nitroso Sitagliptin EP Impurity FP-A (Mixture of Diastereomers): ≥95% by HPLC ; N-Nitroso Linagliptin Impurity 79: 95% by HPLC
Quantified Difference	N-Nitroso Teneligliptin purity specification is ≥3 percentage points higher than N-Nitroso Sitagliptin EP Impurity FP-A (98% vs. 95%) and ≥3 percentage points higher than N-Nitroso Linagliptin Impurity 79 (98% vs. 95%)
Conditions	HPLC purity analysis; potency corrected for water content via Karl Fischer (KF) or TGA; COA documentation per regulatory guidelines

Why This Matters

Higher certified purity reduces systematic error in quantitative impurity methods and strengthens the reliability of batch-release decisions when impurity levels approach AI thresholds.

Molecular Weight Differentiation

N-Nitroso Teneligliptin possesses a molecular weight of 455.6 g/mol (C22H29N7O2S), which is 123.2 Da heavier than N-Nitroso Vildagliptin (332.4 g/mol, C17H24N4O3) and more than double the mass of the N-Nitroso Sitagliptin core fragment (221.1 g/mol, C6H6F3N5O) [1]. This substantial mass difference arises from teneligliptin's unique structural scaffold, which incorporates a thiazolidine ring, a phenyl-pyrazole group, and a piperazine linker—features absent in the simpler adamantane (vildagliptin), trifluoromethyl-triazolopyrazine (sitagliptin), or xanthine-purine (linagliptin) scaffolds [2]. The molecular mass difference directly impacts chromatographic retention behavior, MS ionization efficiency, and fragmentation patterns, meaning that none of the lighter DPP-4 NDSRI standards can substitute for N-Nitroso Teneligliptin in LC-MS/MS method development or validation without incurring unacceptable method bias.

Molecular Weight

Reported

455.6 g/mol (C22H29N7O2S) vs 332.4 (Vildagliptin) vs 221.1 (Sitagliptin core)

Ensures correct MS quantification; prevents ionization bias

37% heavier than Vildagliptin; >2× mass of Sitagliptin core fragment

Evidence Dimension	Molecular Weight and Structural Complexity
Target Compound Data	455.6 g/mol; C22H29N7O2S; contains thiazolidine, phenyl-pyrazole, piperazine, and N-nitrosopyrrolidine substructures [2]
Comparator Or Baseline	N-Nitroso Vildagliptin: 332.4 g/mol, C17H24N4O3 (adamantane scaffold) ; N-Nitroso Sitagliptin core: 221.1 g/mol, C6H6F3N5O (triazolopyrazine scaffold) [1]; Desbutyl N-Nitroso Linagliptin: 325.33 g/mol, C17H15N5O2
Quantified Difference	N-Nitroso Teneligliptin is 37% heavier than N-Nitroso Vildagliptin (455.6 vs. 332.4 g/mol), 106% heavier than the N-Nitroso Sitagliptin core (455.6 vs. 221.1 g/mol), and 40% heavier than Desbutyl N-Nitroso Linagliptin (455.6 vs. 325.33 g/mol)
Conditions	Molecular weight derived from molecular formula; structural identity confirmed by HRMS, ¹H-NMR, and IR as part of COA [2]

Why This Matters

Procurement of the correct molecular-weight-matched reference standard is essential for accurate MS-based quantification; mass mismatch between analyte and standard introduces ionization bias and invalidates method accuracy per ICH Q2(R1) guidelines.

• [1] ChemWhat. N-Nitroso Sitagliptin Impurity. CAS: 2892260-32-9. Molecular Formula: C6H6F3N5O, Molecular Weight: 221.1 g/mol. View Source
• [2] SynZeal. N-Nitroso Teneligliptin Product Page. CAS: NA, Cat No: SZ-T009023. Molecular Formula: C22H29N7O2S, Molecular Weight: 455.6 g/mol. View Source

Compound-Specific CPCA Acceptable Intake

Under the Carcinogenic Potency Categorization Approach (CPCA) adopted by FDA and EMA, each NDSRI receives a compound-specific Acceptable Intake (AI) limit based on its structural features (activating/deactivating groups, molecular weight, and α-hydroxylation potential) [1]. N-Nitroso Teneligliptin, with a molecular weight of 455.6 Da (well above the 200 Da threshold), falls under the proposed refined framework suggesting a default AI of 150 ng/day for CPCA Category 1 or 2 NDSRIs with MW > 200 Da—tenfold below the ICH M7 TTC of 1500 ng/day [2]. In contrast, N-Nitroso Vildagliptin amide impurity has been individually evaluated via in vitro toxicology (BALB 3T3 cytotoxicity and genotoxicity assays), providing compound-specific data that may support a different AI [3]. N-Nitroso Sitagliptin (NTTP) has been subject to manufacturing change approvals by the Japanese health ministry to keep levels below its specific AI [4]. Because the CPCA AI assignment depends on the precise N-nitroso substitution environment—which differs across the DPP-4 inhibitor class due to distinct secondary amine positions—the regulatory AI for N-Nitroso Teneligliptin cannot be inferred from vildagliptin or sitagliptin NDSRI data; it requires its own CPCA assessment or read-across justification [1].

Regulatory AI

Class-level

Proposed AI 150 ng/day for CPCA Cat. 1/2 NDSRIs with MW > 200 Da

Compound-specific CPCA assessment required; cannot infer from other DPP-4 NDSRIs

Teneligliptin AI pending; 10× lower than ICH M7 TTC (1500 ng/day)

Evidence Dimension	Regulatory Acceptable Intake (AI) Assignment Mechanism
Target Compound Data	MW 455.6 Da; CPCA categorization pending; proposed default AI for CPCA Category 1/2 NDSRIs with MW > 200 Da is 150 ng/day (lifetime) per Bercu et al. 2024 framework [2]
Comparator Or Baseline	N-Nitroso Vildagliptin amide: compound-specific in vitro toxicity data available (BALB 3T3 cytotoxicity, oxidative stress, genotoxicity) [3]; N-Nitroso Sitagliptin (NTTP): manufacturing controls implemented to maintain levels below specific AI; Japanese MHLW approved process changes [4]; Small-molecule nitrosamines: TD50-derived AIs (e.g., NDMA: 96 ng/day; NDEA: 26.5 ng/day) [5]; ICH M7 TTC for unstudied compounds: 1500 ng/day [2]
Quantified Difference	N-Nitroso Teneligliptin (MW > 200 Da) default AI estimate: 150 ng/day; this is 1.56× higher than NDMA's AI (96 ng/day) but 10× lower than the ICH M7 TTC (1500 ng/day); the actual AI requires compound-specific CPCA or experimental determination [2]
Conditions	CPCA framework as described by FDA (2023) and EMA; refined by Bercu et al. (2024) for NDSRIs with MW > 200 Da; lifetime cancer risk threshold of <1:100,000 [2]

Why This Matters

Procuring the authentic N-Nitroso Teneligliptin reference standard is a prerequisite for generating the compound-specific data (e.g., analytical method validation, spike/recovery studies) needed to support an ANDA/NDA nitrosamine risk assessment and AI justification.

• [1] Ponting DJ et al. Control of N-nitrosamine impurities in drug products: Progressing the current CPCA framework and supporting the derivation of robust compound specific acceptable intakes. Regul Toxicol Pharmacol. 2025 Feb;156:105762. doi: 10.1016/j.yrtph.2024.105762. PMID: 39662665. View Source
• [2] Bercu J et al. N-Nitrosamine drug substance related impurities (NDSRIs) – A proposal for the addition of subcategories to carcinogenic potency categorization approach categories 1 and 2 for NDSRIs with a molecular weight > 200 Da. Regul Toxicol Pharmacol. 2024; doi: 10.1016/j.yrtph.2024.105145. PMID: 39326488. View Source
• [3] Analytical Science Journals. Synthesis and Toxicological Evaluation of N-Nitroso Vildagliptin Amide Impurity in BALB 3T3 Clone Cells. 2025. Wiley Online Library. View Source
• [4] PHARMA JAPAN. Manufacturing Change OK'ed for Januvia, Glactiv to Address Nitrosamine Impurities. 2024 Feb 13. Jiho.jp. View Source
• [5] Veeprho. Computational approach for suitable surrogate selection to determine alternative Acceptable Intake for NDSRIs. Table of common nitrosamine TD50 and AI values: NDMA 96 ng/day, NDEA 26.5 ng/day. 2024. View Source

Multi-Technique COA Characterization

N-Nitroso Teneligliptin reference standards are supplied with comprehensive Certificates of Analysis (COA) that include HPLC purity determination (NLT 98%), water content by Karl Fischer or TGA, identity confirmation by ¹H-NMR and IR spectroscopy, and mass confirmation by ESI-MS, with potency calculated as [100 − (Water content by KF)] × HPLC Purity / 100 . This multi-technique characterization package is compliant with regulatory standards set by USP, EMA, JP, and BP [1]. In comparison, while N-Nitroso Vildagliptin reference standards also offer multi-technique COA data (HPLC, MS, ¹H-NMR) with purity specifications reaching 99%, the availability of such comprehensive documentation can vary by supplier . N-Nitroso Linagliptin Impurity 43 is available at 99% HPLC purity but with variable characterization depth across vendors . The standardized, multi-technique COA package for N-Nitroso Teneligliptin reduces the burden of independent characterization by the end-user laboratory and supports direct traceability to pharmacopoeial standards (USP or EP) where feasible [1].

COA Scope

Specification review

HPLC, KF/TGA, ¹H-NMR, IR, ESI-MS; multi-pharmacopoeia traceability

Supports USP, EP, JP compliance documentation

Comprehensive characterization reduces end-user qualification burden

Evidence Dimension	Analytical Characterization Package Provided with Reference Standard
Target Compound Data	HPLC purity (NLT 98%), water content (KF/TGA), ¹H-NMR, IR, ESI-MS, calculated potency; compliance with USP, EMA, JP, BP [1]
Comparator Or Baseline	N-Nitroso Vildagliptin: HPLC purity (99%), HPLC, MS, ¹H-NMR per COA ; N-Nitroso Linagliptin Impurity 43: HPLC purity (95%+ to 99%), COA may include Assay, HPLC, MS, ¹H-NMR, IR, CNMR depending on supplier ; N-Nitroso Sitagliptin EP Impurity FP-A: 95%+ HPLC, COA includes Assay, HPLC, MS, ¹H-NMR, IR
Quantified Difference	N-Nitroso Teneligliptin and N-Nitroso Vildagliptin both provide comprehensive multi-technique characterization; N-Nitroso Teneligliptin explicitly claims multi-pharmacopoeia compliance (USP, EMA, JP, BP) in its product specification [1]; N-Nitroso Sitagliptin EP Impurity FP-A has a lower baseline purity (95%+) with comparable COA scope
Conditions	COA documentation scope as described by respective vendors; pharmacopoeial compliance claims per product specifications [1]

Why This Matters

Comprehensive COA documentation compliant with multiple pharmacopoeias reduces the end-user's qualification burden and accelerates method implementation in GMP-regulated QC laboratories.

• [1] Veeprho. N-Nitroso Teneligliptin Product Page. States: 'meets stringent regulatory standards set for nitrosamine compounds, including those set by USP, EMA, JP, and BP.' View Source

N-Nitroso Teneligliptin Application Scenarios

Method Validation for Nitrosamine Risk Assessment

N-Nitroso Teneligliptin serves as the primary reference standard for developing and validating LC-MS/MS or HPLC-UV methods for the quantification of this specific NDSRI in teneligliptin drug substance and drug product. Its NLT 98% certified purity with multi-technique COA documentation supports method validation parameters (specificity, linearity, accuracy, precision, LOD/LOQ) per ICH Q2(R1), enabling regulatory submission of nitrosamine control strategies as required by FDA and EMA [1].

Stability-Indicating Method: Forced Degradation Studies

The reference standard is essential for stability-indicating method development to monitor nitrosamine formation under stressed conditions (acidic, alkaline, oxidative, thermal, photolytic). Published stability-indicating RP-HPLC methods for teneligliptin have demonstrated LOD values as low as 0.085 µg/mL for teneligliptin and 0.0286 µg/mL for teneligliptin impurity A [2]; N-Nitroso Teneligliptin reference standard enables extension of these methods to specifically track nitrosamine impurity formation during forced degradation studies, supporting formulation development and shelf-life justification [1].

QC Batch Release Testing for Nitrosamine Control

In GMP-compliant QC laboratories, N-Nitroso Teneligliptin is used for system suitability testing and as an external calibration standard for batch release testing. With an estimated regulatory AI of 150 ng/day for NDSRIs with MW > 200 Da under the proposed refined CPCA framework [3], precise quantification at trace levels is critical; the use of a high-purity (≥98%) reference standard with pharmacopoeia-traceable characterization ensures that batch acceptance decisions are made with the highest analytical confidence, mitigating the risk of supplying product exceeding AI thresholds [1].

Read-Across and Surrogate Selection for Acceptable Intake

Where observed NDSRI levels exceed the FDA-recommended CPCA AI limit, manufacturers may pursue an alternative, scientifically justified higher AI through read-across to a suitable surrogate compound [4]. The availability of highly characterized N-Nitroso Teneligliptin reference standard enables the generation of robust, compound-specific analytical data (e.g., spike/recovery at multiple levels, stability in matrix) required to support the read-across justification package submitted to health authorities. Without the authentic reference standard, the structural and analytical data necessary for a successful AI re-evaluation cannot be generated [1].

Application

Selection Property

Validation Focus

LC-MS/MS method validation

Certified purity (≥98%) and multi-technique COA

ICH Q2(R1) performance parameters for nitrosamine control strategy

Forced degradation studies

High-purity reference for low-level nitrosamine detection

Nitrosamine formation tracking under ICH stress conditions

QC batch release testing

Pharmacopoeia-traceable high-purity standard

Trace-level quantification at AI thresholds; batch-decision confidence

Read-across AI justification

Authentic reference for compound-specific spike/recovery data

Structural and analytical data package for health authority review

• [1] Veeprho. N-Nitroso Teneligliptin Product Page. States: 'essential for analytical method development, method validation (AMV), and Quality Control (QC) ... suitable for ANDA and NDA ... helps establish detection limits, quantify impurity levels, and ensure trace nitroso impurities remain within FDA and EMA safety limits.' View Source
• [2] Health Informatics Journal. Developing a Validated RP-HPLC Chromatographic Method for the Identification of Rosuvastatin and Teneligliptin and its related Impurities in Pharmaceutical Tablet Dosage Form. 2024. LOD: 0.085 µg/ml for Teneligliptin, 0.0286 µg/ml for Teneligliptin impurity A. View Source
• [3] Bercu J et al. N-Nitrosamine drug substance related impurities (NDSRIs) – A proposal for the addition of subcategories to carcinogenic potency categorization approach categories 1 and 2 for NDSRIs with a molecular weight > 200 Da. Regul Toxicol Pharmacol. 2024. Proposed AI: 150 ng/day for CPCA Category 1/2 NDSRIs with MW > 200 Da. View Source
• [4] Veeprho. Computational approach for suitable surrogate selection to determine alternative Acceptable Intake for NDSRIs. 2024. Describes FDA/EMA recommendation for read-across assessment based on appropriate surrogates to justify alternative Acceptable Intakes. View Source